Cas no 2091023-72-0 (5-fluoropyrazin-2-amine)

• Product name: 5-fluoropyrazin-2-amine
• CAS No: 2091023-72-0
• MF: C₄H₄FN₃
• MW: 113.093063354492
• MDL: MFCD32744346
• CID: 5154278
• PubChem ID: 131407356

5-fluoropyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine, 5-fluoro-
• 5-Fluoro-pyrazin-2-ylamine
• 5-fluoropyrazin-2-amine

• MDL： MFCD32744346
• Inchi： 1S/C4H4FN3/c5-3-1-8-4(6)2-7-3/h1-2H,(H2,6,8)
• InChI Key： RUMAEYCXPLFIHM-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(F)N=C1

Additional information on 5-fluoropyrazin-2-amine

Comprehensive Overview of 5-Fluoropyrazin-2-amine (CAS No. 2091023-72-0): Properties, Applications, and Research Insights

5-Fluoropyrazin-2-amine (CAS No. 2091023-72-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of pyrazine, this fluorinated amine exhibits enhanced reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. The presence of a fluorine atom at the 5-position and an amine group at the 2-position contributes to its versatility in drug design, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for 5-fluoropyrazin-2-amine suppliers and custom synthesis services, driven by its applications in precision medicine. Researchers are increasingly exploring its role in targeted cancer therapies, where its ability to modulate enzyme activity shows promise. Additionally, its SAR (Structure-Activity Relationship) profile has been a focal point in medicinal chemistry optimization, with computational models predicting high binding affinity for specific protein targets.

From an industrial perspective, the compound's stability under physiological conditions and low toxicity profile align with the green chemistry trends emphasized in 2024. Environmental concerns have spurred interest in sustainable synthesis routes for 5-fluoropyrazin-2-amine, with microwave-assisted and flow chemistry methods gaining traction. These advancements address common search queries like "eco-friendly fluoropyrazine synthesis" and "scalable production of fluorinated amines".

The analytical characterization of CAS 2091023-72-0 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry, ensuring compliance with regulatory standards. Quality control remains a critical discussion topic, as evidenced by frequent searches for "5-fluoropyrazin-2-amine HPLC methods" and "certificate of analysis for fluoropyrazine derivatives". These procedures are essential for applications in GMP-compliant pharmaceutical manufacturing.

Emerging patents disclose novel formulations incorporating 5-fluoropyrazin-2-amine as a bioisostere for traditional pharmacophores, particularly in CNS drug development. This aligns with the neuroscience research boom, where users frequently search for "blood-brain barrier permeable fluorinated compounds". The compound's logP value and hydrogen bonding capacity make it suitable for optimizing drug-likeness parameters in neurotherapeutics.

In material science, the crystallographic properties of 5-fluoropyrazin-2-amine have been investigated for organic semiconductor applications. Its π-conjugated system and solid-state packing behavior respond to searches like "fluoropyrazine-based electronic materials", reflecting interdisciplinary interest. Such studies often leverage DFT calculations to predict charge transport characteristics.

Supply chain dynamics for CAS 2091023-72-0 reveal regional variations, with customs regulations for fluorinated compounds being a recurring search theme. Manufacturers emphasize REACH compliance documentation and stable isotope-labeled analogs for tracer studies, addressing the needs of academic and industrial researchers alike.

Future directions include exploring 5-fluoropyrazin-2-amine in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, areas dominating recent literature. The compound's electrophilic reactivity positions it as a candidate for click chemistry applications, responding to trending queries about "next-generation bioconjugation reagents".